Cas no 2228491-11-8 (1-methyl-2-(thiophen-3-yl)piperazine)

• Product Name: 1-methyl-2-(thiophen-3-yl)piperazine
• CAS No: 2228491-11-8
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 6173912
• PubChem ID: 69960565
• Update Time: 2025-08-05

1-methyl-2-(thiophen-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(thiophen-3-yl)piperazine
• SCHEMBL7013216
• EN300-1835752
• 2228491-11-8

• Inchi： 1S/C9H14N2S/c1-11-4-3-10-6-9(11)8-2-5-12-7-8/h2,5,7,9-10H,3-4,6H2,1H3
• InChI Key： AYMWWSUHRWBJIA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1CNCCN1C

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.5Ų

Additional information on 1-methyl-2-(thiophen-3-yl)piperazine

Introduction to 1-methyl-2-(thiophen-3-yl)piperazine (CAS No. 2228491-11-8)

1-methyl-2-(thiophen-3-yl)piperazine, with the CAS number 2228491-11-8, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and current research trends.

The molecular formula of 1-methyl-2-(thiophen-3-yl)piperazine is C₁₀H₁₄N₂S, and its molecular weight is approximately 194.30 g/mol. The compound features a piperazine ring substituted with a methyl group and a thiophene ring, which imparts distinct chemical and biological properties. The presence of the thiophene moiety, in particular, contributes to the compound's aromatic character and electronic properties.

In terms of physical properties, 1-methyl-2-(thiophen-3-yl)piperazine is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The compound's melting point is around 75°C, and it exhibits moderate stability under standard laboratory conditions.

The synthesis of 1-methyl-2-(thiophen-3-yl)piperazine can be achieved through various routes. One common method involves the reaction of 3-bromothiophene with 1-methylpiperazine in the presence of a suitable catalyst, such as palladium(II) acetate. This reaction typically proceeds via a palladium-catalyzed cross-coupling mechanism, leading to the formation of the desired product with high yield and purity. Another approach involves the nucleophilic substitution of a suitable thiophene derivative with 1-methylpiperazine under appropriate reaction conditions.

1-methyl-2-(thiophen-3-yl)piperazine has been the subject of numerous studies due to its potential biological activities. Research has shown that compounds containing piperazine and thiophene moieties can exhibit a range of pharmacological effects, including antidepressant, anxiolytic, and antipsychotic properties. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-methyl-2-(thiophen-3-yl)piperazine exhibited potent serotonin reuptake inhibition, making them promising candidates for the treatment of mood disorders.

In addition to its potential therapeutic applications, 1-methyl-2-(thiophen-3-yl)piperazine has also been explored for its use in materials science. The compound's aromatic structure and functional groups make it an attractive building block for the synthesis of advanced materials with unique optical and electronic properties. For example, researchers at the University of California have synthesized conjugated polymers incorporating 1-methyl-2-(thiophen-3-yl)piperazine, which exhibit enhanced photoluminescence and charge transport characteristics.

The safety profile of 1-methyl-2-(thiophen-3-yl)piperazine is an important consideration for both research and industrial applications. While the compound is generally considered safe under proper handling conditions, it is essential to follow standard laboratory safety protocols to minimize potential risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in sealed containers away from incompatible substances.

In conclusion, 1-methyl-2-(thiophen-3-yl)piperazine (CAS No. 2228491-11-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an intriguing subject for ongoing research. As new synthetic methods and applications continue to be developed, the importance of this compound is likely to grow further in the coming years.